Cas no 868375-32-0 (5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide)

• Product Name: 5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• CAS No: 868375-32-0
• MF: C₁₅H₈ClF₂N₃O₃S
• MW: 383.757127761841
• CID: 5778702
• PubChem ID: 2151107
• Update Time: 2025-06-19

5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-N-(4,6-difluoro-3-methyl-2(3H)-benzothiazolylidene)-2-nitro-
• SCHEMBL16689218
• 5-chloro-N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide
• F1814-1709
• 5-chloro-N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• (Z)-5-chloro-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide
• AKOS024611182
• 868375-32-0
• 5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

• Inchi： 1S/C15H8ClF2N3O3S/c1-20-13-10(18)5-8(17)6-12(13)25-15(20)19-14(22)9-4-7(16)2-3-11(9)21(23)24/h2-6H,1H3
• InChI Key： LFHSSNQBOJYYAY-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(F)C=C(F)C=C2S1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 382.9942963g/mol
• Monoisotopic Mass: 382.9942963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

Introduction to Compound with CAS No. 868375-32-0 and Its Applications in Modern Chemical Biology

The compound with the CAS number 868375-32-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide, represents a fascinating example of how intricate molecular design can lead to novel pharmacological activities and therapeutic potential.

At the core of this compound's significance lies its complex molecular architecture, which integrates several key functional groups that contribute to its biological activity. The presence of a 5-chloro substituent, a N-(2Z)- double bond, and a 4,6-difluoro moiety on the benzothiazole ring suggests a high degree of electronic and steric modulation. These features are not only crucial for determining the compound's interactions with biological targets but also for its overall pharmacokinetic profile.

The benzothiazole core is a well-known scaffold in medicinal chemistry, frequently employed in the development of drugs due to its ability to engage with various biological receptors and enzymes. In particular, the nitrobenzamide group appended to the benzothiazolylidene moiety introduces additional reactivity and potential for metabolic transformation, which can be exploited to enhance drug bioavailability or to tailor specific pharmacological effects.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound in question has shown promise in preliminary studies as a potential modulator of these pathways. Specifically, its ability to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) has been explored, suggesting a possible role in anti-inflammatory therapy.

The 5-chloro group on the benzothiazole ring is particularly noteworthy, as it can influence both the electronic properties of the molecule and its binding affinity to biological targets. Chloro substituents are often introduced into drug candidates to enhance metabolic stability and to improve binding interactions through dipole-dipole interactions or halogen bonding. The presence of this group in the compound may contribute to its observed potency and selectivity.

The N-(2Z)-4,6-difluoro-3-methyl portion of the molecule adds another layer of complexity, providing a rigid framework that can be optimized for specific interactions with biological targets. The double bond at the 2Z position introduces geometric constraints that can fine-tune the compound's conformational preferences, thereby influencing its pharmacological activity. Additionally, the fluoro substituents at positions 4 and 6 further modulate the electronic distribution of the molecule, potentially enhancing its binding affinity and selectivity.

One of the most exciting aspects of this compound is its potential as a lead structure for further drug development. The combination of structural features that promote biological activity makes it an attractive candidate for medicinal chemists looking to design novel therapeutics. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify analogs of this compound that may exhibit improved pharmacological profiles.

In conclusion, the compound with CAS number 868375-32-0, specifically identified as 5-chloro-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide, represents a significant advancement in chemical biology. Its unique structural features and promising biological activity position it as a valuable tool for further research into therapeutic interventions for various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.